molecular formula C21H15ClF3N3O3 B10809532 2-((2,4-Difluorophenyl)amino)-2-oxoethyl (E)-3-(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl)acrylate CAS No. 956779-13-8

2-((2,4-Difluorophenyl)amino)-2-oxoethyl (E)-3-(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl)acrylate

Cat. No.: B10809532
CAS No.: 956779-13-8
M. Wt: 449.8 g/mol
InChI Key: ISPQYCPRTDVMPP-VQHVLOKHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-((2,4-Difluorophenyl)amino)-2-oxoethyl (E)-3-(5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazol-4-yl)acrylate is a structurally complex molecule featuring a pyrazole core substituted with chloro, methyl, and fluorophenyl groups, linked via an (E)-acrylate ester to a 2,4-difluorophenyl carbamate moiety. Its design incorporates multiple halogen atoms (Cl, F) and planar aromatic systems, which are critical for intermolecular interactions such as π-π stacking, hydrogen bonding, and halogen-mediated contacts.

Properties

CAS No.

956779-13-8

Molecular Formula

C21H15ClF3N3O3

Molecular Weight

449.8 g/mol

IUPAC Name

[2-(2,4-difluoroanilino)-2-oxoethyl] (E)-3-[5-chloro-1-(4-fluorophenyl)-3-methylpyrazol-4-yl]prop-2-enoate

InChI

InChI=1S/C21H15ClF3N3O3/c1-12-16(21(22)28(27-12)15-5-2-13(23)3-6-15)7-9-20(30)31-11-19(29)26-18-8-4-14(24)10-17(18)25/h2-10H,11H2,1H3,(H,26,29)/b9-7+

InChI Key

ISPQYCPRTDVMPP-VQHVLOKHSA-N

Isomeric SMILES

CC1=NN(C(=C1/C=C/C(=O)OCC(=O)NC2=C(C=C(C=C2)F)F)Cl)C3=CC=C(C=C3)F

Canonical SMILES

CC1=NN(C(=C1C=CC(=O)OCC(=O)NC2=C(C=C(C=C2)F)F)Cl)C3=CC=C(C=C3)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparison of Key Structural and Crystallographic Properties

Compound Name Core Structure Substituents Crystal System Notable Interactions Biological Activity
Target Compound Pyrazole 5-Cl, 3-CH₃, 1-(4-FC₆H₄); (E)-acrylate ester; 2,4-difluorophenyl carbamate N/A* Potential π-π stacking, H-bonding Inferred antimicrobial
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4) Thiazole 4-ClC₆H₄; 5-(4-FC₆H₄); triazole; 4,5-dihydropyrazole Triclinic (P̄1) Halogen (Cl) packing, H-bonding Antimicrobial
5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxylic acid Pyrazole 5-ClC₆H₄; 1-(2,4-Cl₂C₆H₃); 3-COOH Monoclinic Cl⋯Cl contacts, dimeric H-bonding Not reported
Ethyl 2-[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]-4-methylthiazole-5-carboxylate Thiazole 5-ClC₆H₄; 1-(4-FC₆H₄); ethyl ester N/A* π-π stacking, C-H⋯O bonds Not reported

Key Observations:

Halogen Influence: The target compound’s 5-Cl and 4-fluorophenyl groups mirror those in Compound 4 , where chloro substituents contribute to isostructurality despite differences in halogen size (Cl vs. Br). However, even minor substituent changes (e.g., 2,4-dichlorophenyl in ) can disrupt isostructurality due to steric or electronic effects . The 2,4-difluorophenyl carbamate in the target compound may enhance solubility compared to dichlorophenyl analogs, as fluorine’s electronegativity reduces hydrophobic interactions .

Ester vs. Carboxylic Acid Functionality :

  • The (E)-acrylate ester in the target compound contrasts with the carboxylic acid group in . Esters typically improve membrane permeability, whereas carboxylic acids enhance hydrogen bonding, affecting crystal packing and bioavailability .

Crystal Packing and Intermolecular Interactions :

  • Compound 4 exhibits triclinic symmetry with Cl⋯F contacts and hydrogen bonding, similar to brominated analogs. The target compound’s acrylate group may introduce additional π-π stacking or C-H⋯O interactions, akin to ethyl ester derivatives in .

Reactivity and Computational Analysis

Table 2: Reactivity Descriptors and Computational Insights

Compound Name Methodologies Employed Key Findings
Target Compound Not reported N/A
(E)-3-Bromo-4-((4-((1-(4-chlorophenyl)ethylidene)amino)-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-5-((2-isopropylcyclohexyl)oxy)furan-2(5H)-one DFT, Hirshfeld surfaces, CDFT High electrophilicity at triazole S-atom; π-π stacking dominates crystal packing
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (4) Single-crystal XRD Isostructurality driven by halogen size and planar conformation

Key Observations:

  • The target compound’s acrylate group may exhibit electrophilic character at the α,β-unsaturated carbonyl, similar to triazole-thio derivatives analyzed via DFT in .
  • Hirshfeld surface analysis (as applied in ) could elucidate the role of fluorine atoms in directing C-F⋯H or F⋯F interactions, which are critical in drug-receptor binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.